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Compound of Interest

Compound Name: SEQ-9

Cat. No.: B15567788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, handling, and disposal procedures for SEQ-9, an

orally active macrolide antibacterial compound. SEQ-9 is a potent inhibitor of the

Mycobacterium tuberculosis (Mtb) 23S bacterial ribosome, developed from the sequanamycin

class of natural products. Adherence to these guidelines is critical to ensure laboratory safety

and proper environmental stewardship.

Chemical and Physical Properties
While a specific Safety Data Sheet (SDS) for SEQ-9 is not publicly available, the following

information has been compiled from scientific literature.
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Property Value

Chemical Name SEQ-9

Synonyms Sequanamycin derivative

Chemical Formula C₆₀H₁₀₀N₄O₂₀S

Molecular Weight 1229.52 g/mol

Description Macrolide antibacterial compound

Biological Activity Inhibitor of Mtb 23S bacterial ribosome

In Vitro Cytotoxicity IC₅₀ = 10 µM (HepG2 cells)[1]

IC₅₀ = 26 µM (primary human hepatocytes)[1]

Experimental Protocols and Signaling Pathways
SEQ-9 acts by inhibiting protein synthesis in Mycobacterium tuberculosis through its interaction

with the 23S ribosomal RNA. The following diagram illustrates the general mechanism of action

for macrolide antibiotics, which is the class of compounds that includes SEQ-9.
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Caption: Mechanism of action for SEQ-9, a macrolide antibiotic that inhibits bacterial protein

synthesis.

Proper Disposal Procedures
As a potent bioactive compound, SEQ-9 and all associated waste must be handled as

hazardous chemical waste. The following step-by-step procedures are based on best practices

for the disposal of research-grade hazardous chemicals.
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Personal Protective Equipment (PPE)
Before handling SEQ-9 or its waste, ensure the following PPE is worn:

Gloves: Nitrile or other chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Waste Segregation and Collection
Designated Waste Container: All solid waste contaminated with SEQ-9 (e.g., pipette tips,

tubes, gloves, weighing papers) should be collected in a dedicated, clearly labeled

hazardous waste container. The container should be made of a chemically resistant material

and have a secure lid.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "SEQ-9," and the date accumulation started.

Liquid Waste: Solutions containing SEQ-9 should be collected in a separate, sealed, and

clearly labeled hazardous waste container for liquids. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's Environmental Health and Safety

(EHS) department.

Sharps: Needles, syringes, or other sharps contaminated with SEQ-9 must be disposed of in

a designated sharps container for hazardous chemical waste.

Disposal Workflow
The following diagram outlines the general workflow for the proper disposal of SEQ-9 waste.
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Caption: Step-by-step workflow for the safe disposal of SEQ-9 waste.

Decontamination
Surfaces: Work surfaces should be decontaminated after handling SEQ-9. Use a suitable

laboratory disinfectant or cleaning agent as recommended by your institution's safety
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protocols.

Spills: In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand) and collect it into the designated solid hazardous waste container. Clean the spill area

with an appropriate solvent or detergent, and dispose of all cleaning materials as hazardous

waste.

Institutional Guidelines
Note: Always consult and adhere to your institution's specific guidelines for hazardous waste

management and disposal. The procedures outlined here are general best practices and may

need to be adapted to your local regulations and facility protocols. Contact your Environmental

Health and Safety (EHS) department for specific instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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